![molecular formula C22H19N3O4 B4724297 N-(9-ethyl-9H-carbazol-3-yl)-2-(4-nitrophenoxy)acetamide](/img/structure/B4724297.png)
N-(9-ethyl-9H-carbazol-3-yl)-2-(4-nitrophenoxy)acetamide
Overview
Description
N-(9-ethyl-9H-carbazol-3-yl)-2-(4-nitrophenoxy)acetamide, commonly known as EN-7, is a synthetic compound that has gained significant attention in the field of scientific research due to its unique structure and potential applications. EN-7 belongs to the class of carbazole-based compounds, which have been extensively studied for their diverse biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties. In
Mechanism of Action
The mechanism of action of EN-7 is not fully understood; however, several studies have suggested that EN-7 exerts its biological effects through the modulation of various signaling pathways. EN-7 has been shown to inhibit the activity of certain enzymes, including topoisomerase II and histone deacetylases, which play a critical role in cancer cell growth and proliferation. EN-7 has also been found to induce apoptosis, or programmed cell death, in cancer cells. Moreover, EN-7 has been shown to modulate the activity of various transcription factors, including NF-κB and STAT3, which are involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects:
EN-7 has been shown to exhibit various biochemical and physiological effects, depending on the concentration and duration of exposure. EN-7 has been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. EN-7 has also been shown to suppress the production of inflammatory cytokines, such as TNF-α and IL-6, by modulating the activity of transcription factors. Moreover, EN-7 has been found to enhance the activity of immune cells, including natural killer cells and T cells, by modulating the expression of certain surface receptors.
Advantages and Limitations for Lab Experiments
EN-7 has several advantages for lab experiments, including its high potency and selectivity against cancer cells. EN-7 has also been found to exhibit low toxicity in normal cells, making it a potential candidate for cancer therapy. However, EN-7 has some limitations, including its poor solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics. Moreover, EN-7 has not been extensively studied in vivo, and its safety and efficacy in animal models and humans remain to be determined.
Future Directions
EN-7 has several potential future directions for scientific research, including the development of novel cancer therapies, the investigation of its anti-inflammatory and immune-modulating properties, and the exploration of its pharmacokinetics and toxicity in animal models and humans. Moreover, EN-7 can be used as a lead compound for the development of new carbazole-based compounds with improved potency and selectivity against cancer cells.
Scientific Research Applications
EN-7 has been studied for its potential application in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. EN-7 has been shown to exhibit potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. EN-7 has also been investigated for its anti-inflammatory and anti-microbial properties. Moreover, EN-7 has been found to modulate the immune system, making it a potential candidate for the treatment of immune-related disorders.
Properties
IUPAC Name |
N-(9-ethylcarbazol-3-yl)-2-(4-nitrophenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O4/c1-2-24-20-6-4-3-5-18(20)19-13-15(7-12-21(19)24)23-22(26)14-29-17-10-8-16(9-11-17)25(27)28/h3-13H,2,14H2,1H3,(H,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBGGUINUOFVBPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C41 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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